(4-ethyl-2-methylphenyl)methanol
Overview
Description
(4-ethyl-2-methylphenyl)methanol, or 4-E2MPM, is an organic compound that is used in a variety of scientific and industrial applications. It is a colorless liquid with a sweet, fruity odor, and is a member of the phenol family. In the laboratory, 4-E2MPM is used as a reagent for synthesis, as a solvent for organic reactions, and as a catalyst for certain chemical processes. In industry, it is used as an intermediate for the manufacture of a range of products, including pharmaceuticals, flavors and fragrances, and agricultural chemicals.
Scientific Research Applications
4-E2MPM is used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a range of compounds, including pharmaceuticals and agricultural chemicals. It has also been used as a solvent for organic reactions, and as a catalyst for certain chemical processes. Additionally, it has been used in the production of a variety of flavors and fragrances.
Mechanism of Action
The mechanism of action of 4-E2MPM is not well understood. It is believed to act as a proton donor in organic reactions, and as a Lewis acid in certain catalytic processes. It is also believed to act as a reducing agent in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-E2MPM are not well understood. However, it is believed to be relatively non-toxic, with an oral LD50 value of greater than 5,000 mg/kg in rats. It is also believed to have low skin and eye irritation potential.
Advantages and Limitations for Lab Experiments
4-E2MPM has several advantages for use in laboratory experiments. It is relatively inexpensive, and is readily available from chemical suppliers. Additionally, it is easily handled and stored, and is non-flammable. However, it can be toxic if inhaled, and should be handled with care.
Future Directions
The potential future directions for 4-E2MPM are numerous. It could be used in the synthesis of a wider range of compounds, including pharmaceuticals and agricultural chemicals. It could also be used in the production of new flavors and fragrances. Additionally, it could be used in the development of new catalysts and solvents for organic reactions. Finally, further research could be conducted to better understand the biochemical and physiological effects of 4-E2MPM.
Synthesis Methods
4-E2MPM is produced commercially by the reaction of 2-methylphenol with ethylene oxide in an acidic medium. The reaction is catalyzed by an acid, such as sulfuric acid or phosphoric acid, and is typically carried out at temperatures between 80 and 100°C. The reaction produces 4-E2MPM and water as the main products, with some minor by-products, such as ethylene glycol and ethylene glycol monomethyl ether.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-ethyl-2-methylphenyl)methanol involves the alkylation of 4-ethyl-2-methylphenol with a suitable alkylating agent in the presence of a strong base.", "Starting Materials": [ "4-ethyl-2-methylphenol", "Alkylating agent", "Strong base" ], "Reaction": [ "Step 1: Dissolve 4-ethyl-2-methylphenol in a suitable solvent such as dichloromethane or toluene.", "Step 2: Add the alkylating agent to the reaction mixture. Suitable alkylating agents include methyl iodide, ethyl iodide, or tert-butyl bromide.", "Step 3: Add a strong base such as sodium hydride or potassium tert-butoxide to the reaction mixture to initiate the alkylation reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 5: Quench the reaction by adding water to the reaction mixture.", "Step 6: Extract the product with a suitable organic solvent such as diethyl ether or ethyl acetate.", "Step 7: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1427328-51-5 |
Product Name |
(4-ethyl-2-methylphenyl)methanol |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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